Cas no 36508-31-3 ((11Z)-oxacycloheptadec-11-en-2-one)
36508-31-3 structure
Product Name:(11Z)-oxacycloheptadec-11-en-2-one
CAS No:36508-31-3
MF:C16H28O2
MW:252.392325401306
CID:1474950
PubChem ID:53432304
Update Time:2025-04-20
(11Z)-oxacycloheptadec-11-en-2-one Chemical and Physical Properties
Names and Identifiers
-
- (11Z)-oxacycloheptadec-11-en-2-one
- oxacycloheptadec-11-en-2-one, (11Z)-
- LogP
- 1-oxacycloheptadec-11-en-2-one
- Oxacycloheptadec-11-en-2-one
- DTXSID2074908
- 36508-31-3
-
- Inchi: 1S/C16H28O2/c17-16-14-12-10-8-6-4-2-1-3-5-7-9-11-13-15-18-16/h3,5H,1-2,4,6-15H2
- InChI Key: MJBVGUVEKHRPDM-UHFFFAOYSA-N
- SMILES: O1C(CCCCCCCCC=CCCCCC1)=O
Computed Properties
- Exact Mass: 252.20904
- Monoisotopic Mass: 252.208930132g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 0
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 5.5
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
(11Z)-oxacycloheptadec-11-en-2-one Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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